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Compound of Interest

Compound Name: Clavariopsin A

Cat. No.: B15565320

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and regulatory compliance. This

document provides a comprehensive guide to the proper disposal procedures for Clavariopsin
A, a cyclic depsipeptide with potent antifungal activity. In the absence of a specific Safety Data

Sheet (SDS), these procedures are based on general best practices for the disposal of

research-grade chemicals with unknown comprehensive toxicity profiles.

Immediate Safety and Handling Precautions
Before handling Clavariopsin A, it is essential to consult your institution's Environmental

Health and Safety (EHS) department for specific guidelines. Always handle this compound in a

well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Nitrile or other chemically resistant gloves.

Body Protection: A lab coat should be worn at all times.
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Clavariopsin A: Summary of Known Properties
While a comprehensive toxicological profile for Clavariopsin A is not readily available, some

key quantitative data has been reported in the scientific literature.

Property Value Source

Molecular Formula C₅₉H₉₅N₉O₁₄ PubChem

Molecular Weight 1154.4 g/mol PubChem

Antifungal Activity (Minimum

Inhibition Dose)
0.01-10 µ g/disk [1][2][3][4]

Cytotoxicity (HeLa-S3 cancer

cell line)
No cytotoxicity observed [1][2][3][4]

LD50 (Oral, Dermal,

Inhalation)
Data not available

The potent antifungal activity of Clavariopsin A underscores the need for careful handling to

avoid unintended environmental release. The lack of observed cytotoxicity against a human

cancer cell line suggests it may have low acute toxicity to mammals, but this should not lead to

complacency in safety procedures.

Step-by-Step Disposal Protocol
The following protocol outlines the recommended steps for the disposal of Clavariopsin A
waste.

1. Waste Identification and Segregation:

Characterize the Waste: Determine if the waste is pure Clavariopsin A, a dilute solution, or

mixed with other chemicals.

Segregate Waste Streams: Do not mix Clavariopsin A waste with other chemical waste

streams unless explicitly permitted by your institution's EHS guidelines. It should be collected

in a dedicated, clearly labeled hazardous waste container.
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2. Waste Collection and Storage:

Container Selection: Use a chemically compatible, leak-proof container with a secure screw-

top lid.

Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full

chemical name ("Clavariopsin A"), the concentration (if in solution), and the date

accumulation started.

Storage: Store the waste container in a designated satellite accumulation area within the

laboratory. This area should be away from drains and sources of ignition.

3. Disposal Procedure:

Contact EHS: Once the waste container is full or has been in accumulation for the maximum

allowable time per institutional policy, contact your EHS department to arrange for pickup.

Do Not Dispose Down the Drain: Due to its potent biological activity, Clavariopsin A should

not be disposed of down the sanitary sewer.

Incineration: The recommended final disposal method for Clavariopsin A is incineration by a

licensed hazardous waste disposal facility.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Clavariopsin A.
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By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of Clavariopsin A, thereby protecting themselves, their

colleagues, and the wider community. Always prioritize safety and consult with your institution's

EHS department for guidance on specific disposal challenges.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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